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Compound of Interest

Compound Name: Heptafluoro-1-methoxypropane

Cat. No.: B1305504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Heptafluoro-1-methoxypropane, a hydrofluoroether (HFE) known commercially as Novec™

7000 or HFE-7000, is a colorless, low-odor, and non-flammable fluid. Its unique combination of

properties, including low surface tension, high chemical stability, and a favorable environmental

profile, has led to its use in a variety of specialized applications. These include roles as a heat

transfer fluid, a cleaning solvent for the electronics industry, and a medium for certain chemical

reactions.[1] This guide provides an in-depth overview of its key physical properties, outlines

standard experimental methodologies for their determination, and illustrates the logical

relationships between these characteristics.

Core Physical and Chemical Data
The fundamental physical properties of Heptafluoro-1-methoxypropane are summarized in

the table below. These values are critical for modeling its behavior in various applications, from

fluid dynamics in cooling systems to its function as a solvent.
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Property Value

IUPAC Name
1,1,1,2,2,3,3-Heptafluoro-3-methoxypropane[2]

[3]

Synonyms Methyl perfluoropropyl ether, HFE-7000[3]

CAS Registry Number 375-03-1[1][3]

Molecular Formula C₄H₃F₇O[1][4]

Molecular Weight 200.05 g/mol [2]

Boiling Point 34 °C (93.2 °F)[1][4]

Melting Point -123 °C (-189.4 °F)[1][4]

Density 1.409 - 1.437 g/cm³[1][4][5]

Vapor Pressure 565.98 mmHg (at 25 °C)[5]

Surface Tension 15.89 mN/m (at 261.89 K)

Refractive Index ~1.3597 (estimate)[1]

Experimental Protocols for Property Determination
Accurate determination of physical properties is essential for the reliable application of any

chemical compound. The following sections detail the principles behind standard laboratory

protocols for measuring the key physical properties of a volatile liquid like Heptafluoro-1-
methoxypropane.

Melting Point Determination
The melting point, the temperature at which a substance transitions from a solid to a liquid, is a

key indicator of purity.[6] For a compound with a very low melting point like Heptafluoro-1-
methoxypropane, specialized cryogenic equipment is necessary. However, the general

principle is based on the capillary method.[7][8]

Methodology: Capillary Method
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Sample Preparation: A small, finely powdered sample of the solidified compound is packed

into a thin-walled glass capillary tube, which is then sealed.[6]

Apparatus: The capillary tube is placed in a temperature-controlled block or bath within a

melting point apparatus, adjacent to a high-accuracy thermometer or temperature probe.[7]

Heating and Observation: The apparatus is cooled to well below the expected melting point.

The temperature is then ramped up at a slow, controlled rate (e.g., 1-2 °C per minute) near

the melting point.

Data Recording: The temperature at which the first signs of melting are observed and the

temperature at which the last solid crystal disappears are recorded. This range represents

the melting point. For a pure substance, this range is typically narrow (0.5-1.0 °C).

Boiling Point Determination
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure. Standard methods often involve distillation under equilibrium conditions.[9]

Methodology: Distillation Method (Adapted from ASTM D1120)

Apparatus Setup: A round-bottom flask is filled with a specific volume of the liquid

(Heptafluoro-1-methoxypropane) and a few boiling stones to ensure smooth boiling. A

condenser is attached vertically to the flask, and a calibrated thermometer is positioned so

that its bulb is just below the side arm leading to the condenser.[9]

Heating: The flask is heated gently. The heating rate is controlled to produce a steady rate of

reflux in the condenser.

Equilibrium: The system is allowed to reach thermal equilibrium, where the temperature of

the vapor condensing on the thermometer bulb remains constant.

Measurement: This stable temperature is recorded as the equilibrium boiling point. The

measurement must be corrected for any deviation from standard atmospheric pressure (1

atm or 760 mmHg).[9]

Density Determination
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Density is the mass per unit volume of a substance. For a volatile liquid, it is crucial to minimize

evaporative losses during measurement.

Methodology: Pycnometer or Volumetric Flask Method

Mass of Empty Vessel: A clean, dry volumetric flask or pycnometer (a flask of a known,

precise volume) is weighed accurately on an analytical balance.[10][11]

Filling: The vessel is filled with Heptafluoro-1-methoxypropane up to the calibration mark,

taking care to avoid air bubbles. The vessel is stoppered to prevent evaporation.[10]

Mass of Filled Vessel: The filled vessel is reweighed.

Temperature Control: The temperature of the liquid is measured and recorded, as density is

temperature-dependent.[11]

Calculation: The mass of the liquid is found by subtracting the empty vessel's mass from the

filled vessel's mass. The density is then calculated by dividing the mass of the liquid by the

known volume of the vessel.[11]

Vapor Pressure Determination
Vapor pressure is a measure of a substance's volatility. The OECD Guideline for the Testing of

Chemicals 104 describes several methods for its determination, including the static method,

which is suitable for volatile compounds.[1][2][5][12]

Methodology: Static Method (OECD 104)

Sample Preparation: A small amount of the substance is placed in a sample vessel

connected to a pressure-measuring device (manometer) and a vacuum line. The sample

must be thoroughly degassed to remove any dissolved air.[5]

Equilibrium: The sample vessel is immersed in a constant-temperature bath and allowed to

reach thermal equilibrium. At this point, the pressure in the vessel is solely due to the vapor

of the substance in equilibrium with its liquid phase.[5]

Measurement: The pressure is measured using the manometer.
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Temperature Variation: The procedure is repeated at several different temperatures to obtain

a vapor pressure curve, which shows the relationship between vapor pressure and

temperature.[1][5]

Logical Relationships of Physical Properties
The physical properties of a substance are interconnected and dictate its state of matter under

different conditions. The following diagram illustrates the logical relationship between

temperature, pressure, and the physical state of Heptafluoro-1-methoxypropane, governed

by its intrinsic melting and boiling points.
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Caption: Relationship between physical states and properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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